3-(4-Bromophenyl)-1-phenyl-1H-pyrazol-4-ol

• IUPAC Name: 3-(4-bromophenyl)-1-phenylpyrazol-4-ol
• InChI: InChI=1S/C15H11BrN2O/c16-12-8-6-11(7-9-12)15-14(19)10-18(17-15)13-4-2-1-3-5-13/h1-10,19H
• InChI Key: MOKDTOWNIUAFBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC=C(C=C3)Br)O
• Molecular Formula: C15H11BrN2O
• Molecular Weight: 315.16 g/mol

Description

Pyrazoles are heterocyclic chemical compounds with a natural or synthetic origin. Their nitrogen-based hetero-aromatic ring structure represented a remarkable scaffold for the synthesis and development of many new promising drugs.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using techniques such as X-ray diffraction, Hirshfeld surface analysis, and Conceptual Density Functional Theory.

Chemical Reactions Analysis

Pyrazolines and their derivatives have been found to exhibit a range of biological and pharmacological activities, including antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities.

Mechanism of Action

The mechanism of action of these compounds often involves interactions with various enzymes and proteins in the body. For example, some pyrazoline derivatives have been found to inhibit acetylcholinesterase (AchE), an enzyme that plays a key role in the nervous system.

Future Directions

The development of new drugs often involves the modification and testing of existing compounds. Pyrazolines and their derivatives, due to their wide range of biological activities, continue to be a focus of research in the development of new therapeutic agents.